Organosilicon compounds. Part I. The 2,4,6-trimethyl-2,4,6-triphenyl-cyclotrisiloxanes and the 2,4,6,8-tetramethyl-2,4,6,8-tetraphenylcyclotetrasiloxanes
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000149
Abstract
The four stereoisomeric 2,4,6,8-tetramethyl-2,4,6,8-tetraphenylcyclotetrasiloxanes have been separated. Configurational assignments have been made to these compounds, and also to the two stereoisomeric 2,4,6-trimethyl-2,4,6-triphenylcyclotrisiloxanes, and the meso and racemic 1,3-dimethyl-1,3-diphenyldisiloxanediols, on the basis of cyclisation experiments and n.m.r. spectroscopy. Gas chromatographic and infrared spectroscopic investigations are reported.
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Journal Nameļ¼Journal of the Chemical Society C: Organic
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